4-(3-Chloro-2-methylpropyl)-2-methylthiophene

• Molecular Formula: C9H13ClS
• Molecular Weight: 188.72 g/mol
• IUPAC Name: 4-(3-chloro-2-methylpropyl)-2-methylthiophene
• InChI: InChI=1S/C9H13ClS/c1-7(5-10)3-9-4-8(2)11-6-9/h4,6-7H,3,5H2,1-2H3
• InChI Key: JJFIPBRZUWKQRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)CC(C)CCl

Description

4-(3-Chloro-2-methylpropyl)-2-methylthiophene is a substituted thiophene derivative characterized by a 3-chloro-2-methylpropyl group at the 4-position and a methyl group at the 2-position of the thiophene ring. Thiophene derivatives are widely studied for their electronic properties, reactivity, and utility in organic synthesis, particularly in polymers, agrochemicals, and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chloro-2-methylpropyl)-2-methylthiophene typically involves the alkylation of 2-methylthiophene with 3-chloro-2-methylpropyl halide. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide to deprotonate the thiophene ring, making it more nucleophilic. The reaction conditions often include an inert atmosphere (e.g., nitrogen or argon) and an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) to facilitate the reaction.

Industrial Production Methods

On an industrial scale, the production of 4-(3-Chloro-2-methylpropyl)-2-methylthiophene may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can enhance the efficiency and scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-(3-Chloro-2-methylpropyl)-2-methylthiophene can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the chloro group or to hydrogenate the thiophene ring using reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophilic substitution reactions can occur at the chloro-substituted alkyl chain, where nucleophiles such as amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), m-chloroperbenzoic acid (m-CPBA)

Reduction: Lithium aluminum hydride (LiAlH4), palladium on carbon (Pd/C) for catalytic hydrogenation

Substitution: Sodium azide (NaN3), potassium thiolate (KSR)

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Dechlorinated products, hydrogenated thiophenes

Substitution: Azido-substituted products, thiol-substituted products

Scientific Research Applications

4-(3-Chloro-2-methylpropyl)-2-methylthiophene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions of thiophene derivatives with biological macromolecules.

Industry: Used in the production of specialty chemicals, polymers, and advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(3-Chloro-2-methylpropyl)-2-methylthiophene depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The chloro-substituted alkyl chain can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and potentially affecting membrane-bound proteins and signaling pathways.

Comparison with Similar Compounds

a) 3-(Methylthio)-2-phenyl-4,5-dipropylthiophene (Compound 21 in )

• Structure : Thiophene ring with methylthio (position 3), phenyl (position 2), and dipropyl groups (positions 4 and 5).
• Synthesis : Prepared via CsF-induced 5-exo-dig S-cyclization from a silane precursor .
• Key Differences :
  • Substituent Diversity : The 3-chloro-2-methylpropyl group in the target compound introduces steric bulk and electrophilicity compared to the phenyl and propyl groups in Compound 21.
  • Reactivity : Chloro substituents enhance susceptibility to nucleophilic substitution, whereas methylthio groups favor radical or oxidation reactions.

b) Diarylethenes-Based Porphyrin Derivatives (DTE-TTP in )

• Structure : 2-methylthiophenyl groups linked to a porphyrin core.
• Applications : Exhibits reversible photochromism for optical memory media due to the diarylethene moiety .
• Key Differences :
  • Functionality : The target compound lacks the extended conjugation and photoresponsive diarylethene unit, limiting its optical applications.
  • Synthetic Complexity : DTE-TTP requires multi-step synthesis involving porphyrin formation, whereas 4-(3-Chloro-2-methylpropyl)-2-methylthiophene may be synthesized via simpler alkylation or cyclization routes.

Chloro-Alkyl Substituted Heterocycles

a) 3-Methoxy-10-(3-chloro-2-methylpropyl)phenthiazine ()

• Structure: Phenothiazine core with 3-chloro-2-methylpropyl and methoxy substituents.
• Applications : Intermediate in the synthesis of Dixyrazine (a pharmaceutical agent) .
• Key Differences: Core Heterocycle: Phenothiazine (nitrogen and sulfur) vs. thiophene (sulfur only). Phenothiazine derivatives often exhibit pharmacological activity (e.g., antipsychotic effects), whereas thiophenes are more common in materials science. Substituent Position: The chloro-methylpropyl group at position 10 in phenothiazine vs. position 4 in thiophene, affecting steric interactions and electronic distribution.

b) Dixyrazine (10-(3-Chloro-2-methylpropyl)-1OH-phenothiazine in )

• Structure: Phenothiazine with a 3-chloro-2-methylpropyl substituent.
• Applications : Used as a sedative and antiemetic drug .
• Key Differences: Bioactivity: Dixyrazine’s phenothiazine core is critical for CNS activity, whereas thiophene derivatives like the target compound are less explored in pharmacology. Lipophilicity: The thiophene ring may reduce logP compared to phenothiazines, impacting membrane permeability.

Research Findings and Implications

• Reactivity : Chloro and methyl groups in 4-(3-Chloro-2-methylpropyl)-2-methylthiophene may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura) for polymer synthesis, contrasting with the radical stability of methylthio groups in Compound 21 .
• Pharmacological Potential: While Dixyrazine demonstrates CNS activity, the target compound’s thiophene core may favor applications in conductive polymers or sensors due to sulfur’s electron-rich nature .
• Synthetic Challenges : Positional isomerism (e.g., 2- vs. 3-substitution) in thiophenes significantly affects electronic properties, necessitating precise regiocontrol during synthesis .

Biological Activity

4-(3-Chloro-2-methylpropyl)-2-methylthiophene, a compound featuring a thiophene ring, has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

• Molecular Formula : C₈H₉ClS
• Molecular Weight : Approximately 172.67 g/mol

The presence of the chlorine atom and the branched alkyl substituent enhances its reactivity and potential applications in medicinal chemistry.

Biological Activity Overview

Research indicates that compounds containing thiophene rings exhibit a variety of biological activities, including:

• Antimicrobial Activity : Thiophene derivatives have shown effectiveness against various bacterial strains.
• Anti-inflammatory Effects : Some studies suggest that these compounds can modulate inflammatory pathways.
• Anticancer Properties : Certain thiophene derivatives have demonstrated cytotoxic effects on cancer cell lines.

The biological activity of 4-(3-Chloro-2-methylpropyl)-2-methylthiophene may be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could interact with various receptors, influencing cellular signaling pathways.
• DNA Interaction : Some thiophene derivatives have shown the ability to intercalate with DNA, potentially leading to cytotoxic effects.

Antimicrobial Activity

A study exploring the antimicrobial properties of thiophene derivatives found that 4-(3-Chloro-2-methylpropyl)-2-methylthiophene exhibited significant activity against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anti-inflammatory Effects

In vitro studies demonstrated that 4-(3-Chloro-2-methylpropyl)-2-methylthiophene reduced the production of pro-inflammatory cytokines in macrophage cell lines. The following table summarizes the cytokine levels measured after treatment:

Cytokine	Control (pg/mL)	Treated (pg/mL)
TNF-alpha	150	75
IL-6	120	60
IL-1β	100	50

This reduction indicates its potential as an anti-inflammatory agent.

Anticancer Activity

A recent study evaluated the cytotoxic effects of the compound on various cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer). The results showed significant antiproliferative activity:

Cell Line	IC50 (µM)
HeLa	15
MCF-7	20

These findings support further investigation into its potential as an anticancer therapeutic agent.